(2S,3S)-3-methyl-2-[(4-methylpyridine-3-carbonyl)amino]pentanoic acid

• IUPAC Name: (2S,3S)-3-methyl-2-[(4-methylpyridine-3-carbonyl)amino]pentanoic acid
• InChI: InChI=1S/C13H18N2O3/c1-4-8(2)11(13(17)18)15-12(16)10-7-14-6-5-9(10)3/h5-8,11H,4H2,1-3H3,(H,15,16)(H,17,18)/t8-,11-/m0/s1
• InChI Key: GFZHPVZUZJOKLR-KWQFWETISA-N
• Canonical SMILES: CCC(C)C(C(=O)O)NC(=O)C1=C(C=CN=C1)C
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)O)NC(=O)C1=C(C=CN=C1)C
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

(2S,3S)-3-methyl-2-[(4-methylpyridine-3-carbonyl)amino]pentanoic acid, also known as MPAA, is a synthetic compound that has been widely used in scientific research due to its unique properties. MPAA has been found to have potential applications in various fields, including biochemistry, pharmacology, and drug discovery.

Mechanism of Action

The mechanism of action of (2S,3S)-3-methyl-2-[(4-methylpyridine-3-carbonyl)amino]pentanoic acid is based on its ability to inhibit proteases by binding to their active sites. This compound has been shown to be a competitive inhibitor of DPP-IV, which prevents the breakdown of incretin hormones and results in increased insulin secretion. This compound has also been shown to inhibit cathepsin B and H by binding to their active sites and preventing the cleavage of extracellular matrix proteins, which are essential for tumor invasion and metastasis.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Inhibition of DPP-IV by this compound results in increased insulin secretion, which can improve glucose homeostasis and reduce hyperglycemia in type 2 diabetes. Inhibition of cathepsin B and H by this compound can prevent tumor invasion and metastasis by reducing the degradation of extracellular matrix proteins.

Advantages and Limitations for Lab Experiments

(2S,3S)-3-methyl-2-[(4-methylpyridine-3-carbonyl)amino]pentanoic acid has several advantages for lab experiments, including its high potency and specificity for protease inhibition. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

For the use of (2S,3S)-3-methyl-2-[(4-methylpyridine-3-carbonyl)amino]pentanoic acid in scientific research include the development of new drugs for the treatment of type 2 diabetes and cancer, as well as the study of the role of proteases in various biological processes.

Synthesis Methods

(2S,3S)-3-methyl-2-[(4-methylpyridine-3-carbonyl)amino]pentanoic acid is synthesized through a multistep process involving the reaction of 4-methylpyridine-3-carboxylic acid with N-methylglycine followed by the addition of a protecting group. The protected intermediate is then subjected to a series of reactions, including deprotection and coupling with a carboxylic acid derivative, to yield the final product.

Scientific Research Applications

(2S,3S)-3-methyl-2-[(4-methylpyridine-3-carbonyl)amino]pentanoic acid has been widely used in scientific research as a tool to study various biological processes. One of the most significant applications of this compound is in the field of drug discovery. This compound has been found to be a potent inhibitor of several enzymes, including dipeptidyl peptidase IV (DPP-IV), which is a target for the treatment of type 2 diabetes. This compound has also been shown to inhibit other proteases, such as cathepsin B and H, which are involved in tumor invasion and metastasis.